Cas no 2320887-45-2 (3-(4-methoxyphenyl)-1-{4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperidin-1-yl}propan-1-one)

• Product Name: 3-(4-methoxyphenyl)-1-{4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperidin-1-yl}propan-1-one
• CAS No: 2320887-45-2
• MF: C₁₉H₂₅N₃O₄S
• MW: 391.484503507614
• CID: 6490159
• PubChem ID: 121151972
• Update Time: 2025-07-14

3-(4-methoxyphenyl)-1-{4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperidin-1-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-1-[4-(1-methylimidazol-2-yl)sulfonylpiperidin-1-yl]propan-1-one
• AKOS032693251
• 3-(4-methoxyphenyl)-1-(4-((1-methyl-1H-imidazol-2-yl)sulfonyl)piperidin-1-yl)propan-1-one
• 3-(4-methoxyphenyl)-1-{4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperidin-1-yl}propan-1-one
• 2320887-45-2
• F6471-8571

• Inchi： 1S/C19H25N3O4S/c1-21-14-11-20-19(21)27(24,25)17-9-12-22(13-10-17)18(23)8-5-15-3-6-16(26-2)7-4-15/h3-4,6-7,11,14,17H,5,8-10,12-13H2,1-2H3
• InChI Key： CZTAPCOYDGTQJA-UHFFFAOYSA-N
• SMILES： S(C1=NC=CN1C)(C1CCN(C(CCC2C=CC(=CC=2)OC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 391.15657746g/mol
• Monoisotopic Mass: 391.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 89.9Ų

Additional information on 3-(4-methoxyphenyl)-1-{4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperidin-1-yl}propan-1-one

3-(4-Methoxyphenyl)-1-{4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperidin-1-yl}propan-1-one: A Comprehensive Overview

The compound 3-(4-methoxyphenyl)-1-{4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperidin-1-yl}propan-1-one (CAS No. 2320887-45-2) is a complex organic molecule with significant potential in various fields, particularly in pharmaceutical research and chemical synthesis. This compound is characterized by its intricate structure, which includes a methoxyphenyl group, a piperidine ring, and a sulfonyl imidazole moiety. These structural elements contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of sulfonyl imidazole derivatives in drug design, particularly in the development of kinase inhibitors and other therapeutic agents. The piperidine ring in this compound serves as a versatile scaffold, enabling the molecule to interact with various biological targets. The methoxyphenyl group, on the other hand, enhances the compound's lipophilicity, which is crucial for its absorption and bioavailability in biological systems.

One of the most promising applications of this compound lies in its potential as a modulator of cellular signaling pathways. Researchers have demonstrated that similar sulfonyl imidazole-containing compounds can inhibit key enzymes involved in inflammation and cancer progression. For instance, a study published in the *Journal of Medicinal Chemistry* revealed that analogs of this compound exhibit potent anti-inflammatory activity by targeting specific cytokines. This suggests that 3-(4-methoxyphenyl)-1-{4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperidin-1-yl}propan-1-one could be a valuable lead compound for developing novel anti-inflammatory drugs.

In addition to its pharmacological applications, this compound has also been explored for its role in chemical synthesis and catalysis. The sulfonyl group in the molecule acts as an excellent leaving group, making it suitable for various nucleophilic substitution reactions. Recent advancements in organocatalysis have further expanded its utility, with researchers utilizing this compound as a catalyst in asymmetric synthesis processes. Its ability to facilitate enantioselective reactions has made it a valuable tool in the construction of chiral molecules.

The synthesis of 3-(4-methoxyphenyl)-1-{4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperidin-1-yl}propan-1-one involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. Key steps include the preparation of the piperidine ring, the introduction of the sulfonyl imidazole group, and the coupling with the methoxyphenyl moiety. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the reaction conditions, ensuring high yields and purity.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, making it less persistent in aquatic environments compared to some other synthetic chemicals. However, further research is required to fully understand its long-term effects on ecosystems.

In conclusion, 3-(4-methoxyphenyl)-1-{4-[(1-methyl-1H-imidazol-2-yli)sulfonyl]piperidin-iy}propan-i-one (CAS No. 2320887-) represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, combined with recent breakthroughs in chemical synthesis and pharmacology, positions it as a promising candidate for future drug development and industrial applications.